Cas no 898787-85-4 (3'-Bromo-3-(4-chlorophenyl)propiophenone)

3'-Bromo-3-(4-chlorophenyl)propiophenone is a brominated aromatic ketone derivative featuring a 4-chlorophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct molecular structure, combining bromine and chlorine functional groups, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both halogen atoms enhances its utility in constructing complex molecular frameworks. With high purity and stability under standard conditions, it is suitable for controlled synthetic applications. Researchers value this compound for its predictable reactivity and compatibility with a range of catalysts and reagents.
3'-Bromo-3-(4-chlorophenyl)propiophenone structure
898787-85-4 structure
Product Name:3'-Bromo-3-(4-chlorophenyl)propiophenone
CAS No:898787-85-4
MF:C15H12BrClO
MW:323.612182617188
CID:1946669
PubChem ID:24726080
Update Time:2025-06-21

3'-Bromo-3-(4-chlorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3'-BROMO-3-(4-CHLOROPHENYL)PROPIOPHENONE
    • 1-(3-bromophenyl)-3-(4-chlorophenyl)propan-1-one
    • LogP
    • 898787-85-4
    • DTXSID50644473
    • MFCD03843466
    • AKOS016021894
    • 3'-Bromo-3-(4-chlorophenyl)propiophenone
    • MDL： MFCD03843466
    • Inchi： 1S/C15H12BrClO/c16-13-3-1-2-12(10-13)15(18)9-6-11-4-7-14(17)8-5-11/h1-5,7-8,10H,6,9H2
    • InChI Key： NTWAIIRQOGACPF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CCC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 321.97601Da
  • Monoisotopic Mass: 321.97601Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų

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3'-Bromo-3-(4-chlorophenyl)propiophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898787-85-4)3'-Bromo-3-(4-chlorophenyl)propiophenone
Order Number:A1233553
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:42
Price ($):393
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898787-85-4)3'-Bromo-3-(4-chlorophenyl)propiophenone
A1233553
Purity:99%
Quantity:1g
Price ($):393
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